Cas no 1159512-35-2 (2,3-Dibromo-6-(trifluoromethyl)pyridine)

• Product Name: 2,3-Dibromo-6-(trifluoromethyl)pyridine
• CAS No: 1159512-35-2
• MF: C₆H₂Br₂F₃N
• MW: 304.889990329742
• MDL: MFCD11226614
• CID: 1029495
• PubChem ID: 45790562
• Update Time: 2025-06-14

2,3-Dibromo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-(trifluoromethyl)pyridine
• 2,3-dibromo-6-triflroromethylpyridine
• pyridine, 2,3-dibromo-6-(trifluoromethyl)-
• F11634
• AMY2551
• AKOS005145603
• CS-0060444
• AS-47037
• DB-060786
• 1159512-35-2
• MFCD11226614
• DTXSID10672313

• MDL： MFCD11226614
• Inchi： 1S/C6H2Br2F3N/c7-3-1-2-4(6(9,10)11)12-5(3)8/h1-2H
• InChI Key： ZNXWEXDLRUCUPC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)(F)F)C=C1)Br

Computed Properties

• Exact Mass: 302.85056
• Monoisotopic Mass: 302.85061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 2.052±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 231.3±35.0 ºC (760 Torr),
• Flash Point: 93.7±25.9 ºC,
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Dibromo-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2,3-Dibromo-6-(trifluoromethyl)pyridine (CAS No. 1159512-35-2)

2,3-Dibromo-6-(trifluoromethyl)pyridine (CAS No. 1159512-35-2) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique trifluoromethyl and dibromo substitutions, exhibits remarkable reactivity, making it a valuable building block for advanced chemical applications. Its molecular structure, C₆H₂Br₂F₃N, combines the electron-withdrawing properties of fluorine and bromine, enabling precise modifications in target molecules.

In recent years, the demand for fluorinated pyridines like 2,3-Dibromo-6-(trifluoromethyl)pyridine has surged due to their pivotal role in developing bioactive compounds. Researchers and industries are increasingly exploring its potential in drug discovery, particularly for designing kinase inhibitors and antiviral agents. The compound's ability to enhance metabolic stability and lipophilicity in drug candidates aligns with the growing focus on improved pharmacokinetics—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From an agrochemical perspective, 2,3-Dibromo-6-(trifluoromethyl)pyridine serves as a key intermediate in synthesizing crop protection agents. Its structural motifs are integral to creating herbicides and pesticides with higher efficacy and environmental compatibility. This aligns with global trends toward sustainable agriculture, where users frequently search for "green chemistry solutions" and "low-residue agrochemicals." The compound's halogen-rich framework also supports innovations in flame retardants and electronic materials, addressing industrial needs for high-performance additives.

Synthetic routes to 2,3-Dibromo-6-(trifluoromethyl)pyridine often involve regioselective bromination of pyridine cores followed by trifluoromethylation. Advanced techniques like cross-coupling reactions and catalyzed halogen exchange are employed to optimize yield and purity—topics frequently discussed in organic chemistry research circles. Analytical methods such as HPLC, NMR, and mass spectrometry ensure rigorous quality control, meeting the stringent standards of GMP-compliant production.

The compound's stability under various conditions makes it suitable for long-term storage and global shipping, a practical advantage for supply chains. However, handling requires adherence to laboratory safety protocols, emphasizing proper ventilation and personal protective equipment (PPE). These precautions resonate with EHS (Environmental, Health, and Safety) guidelines, a recurring theme in industrial chemical forums.

In summary, 2,3-Dibromo-6-(trifluoromethyl)pyridine (CAS No. 1159512-35-2) represents a versatile and high-value chemical entity driving innovations across multiple sectors. Its applications in life sciences, agriculture, and advanced materials underscore its relevance in contemporary research and industrial workflows. As interest in halogenated heterocycles and fluorine chemistry continues to rise, this compound is poised to remain a focal point in scientific and commercial explorations.